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Introduction
Mitochondrial biogenesis, the process of generating new mitochondria, is a critical cellular

mechanism for maintaining energy homeostasis and cellular health. Dysregulation of this

process is implicated in a wide range of pathologies, including neurodegenerative diseases,

metabolic disorders, and age-related decline in function. Emerging evidence suggests that

uridine monophosphate (UMP) disodium, a salt of the pyrimidine nucleotide uridine

monophosphate, may play a significant role in modulating mitochondrial biogenesis. This

technical guide provides a comprehensive overview of the current understanding of the effects

of UMP disodium on mitochondrial biogenesis, with a focus on the underlying signaling

pathways, experimental evidence, and relevant methodologies for its investigation.

Core Signaling Pathways
Uridine monophosphate disodium appears to exert its effects on mitochondrial biogenesis

primarily through the activation of two key signaling cascades: the PGC-1α/NRF1 pathway and

the SIRT1/AMPK pathway.

The PGC-1α/NRF1 Signaling Pathway
Peroxisome proliferator-activated receptor-gamma coactivator-1 alpha (PGC-1α) is a master

regulator of mitochondrial biogenesis.[1] Upon activation, PGC-1α co-activates nuclear
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respiratory factor 1 (NRF1). NRF1, in turn, activates the transcription of nuclear genes

encoding mitochondrial proteins, including mitochondrial transcription factor A (TFAM), which is

essential for the replication and transcription of mitochondrial DNA (mtDNA).[1] Studies have

shown that uridine and its derivatives can increase the expression of both Ppargc1a (the gene

encoding PGC-1α) and Nrf1.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7803349?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

